Cas no 29021-90-7 (Dibenzo[b,d]furan-3-carbonitrile)
29021-90-7 structure
Product Name:Dibenzo[b,d]furan-3-carbonitrile
CAS No:29021-90-7
MF:C13H7NO
MW:193.200783014297
CID:1094081
PubChem ID:15140146
Update Time:2025-04-20
Dibenzo[b,d]furan-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,d]furan-3-carbonitrile
- dibenzofuran-3-carbonitrile
- SCHEMBL3086890
- 3-cyanodibenzofuran
- 3-Dibenzofurancarbonitrile
- UAWKBKHHKGFTSQ-UHFFFAOYSA-N
- 29021-90-7
- DB-151922
-
- Inchi: 1S/C13H7NO/c14-8-9-5-6-11-10-3-1-2-4-12(10)15-13(11)7-9/h1-7H
- InChI Key: UAWKBKHHKGFTSQ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C2C=CC(C#N)=CC1=2
Computed Properties
- Exact Mass: 193.05281
- Monoisotopic Mass: 193.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.93
Dibenzo[b,d]furan-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152943-1g |
dibenzo[b,d]furan-3-carbonitrile |
29021-90-7 | 95% | 1g |
$*** | 2023-03-29 | |
| Alichem | A019098500-1g |
Dibenzo[b,d]furan-3-carbonitrile |
29021-90-7 | 95% | 1g |
$539.55 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732512-1g |
Dibenzo[b,d]furan-3-carbonitrile |
29021-90-7 | 98% | 1g |
¥4066.00 | 2024-05-20 |
Dibenzo[b,d]furan-3-carbonitrile Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
29021-90-7 (Dibenzo[b,d]furan-3-carbonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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